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Compound of Interest

Compound Name: 9H-carbazole-1-carbaldehyde

Cat. No.: B1589853

An In-depth Technical Guide to 9H-carbazole-1-
carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 9H-carbazole-1-carbaldehyde, a
key heterocyclic compound with significant potential in medicinal chemistry and materials
science. This document details its chemical properties, synthesis, spectroscopic data, and
explores its potential biological activities, offering valuable insights for researchers and
developers in the field.

Core Compound Data

9H-carbazole-1-carbaldehyde is a derivative of carbazole, a tricyclic aromatic heterocycle.
The presence of the aldehyde group at the 1-position provides a reactive site for further
chemical modifications, making it a valuable building block in organic synthesis.

Parameter Value Reference
CAS Number 1903-94-2 [1][2]
Molecular Formula C13HoNO [3]
Molecular Weight 195.22 g/mol [3114]
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Spectroscopic and Physicochemical Properties

The structural elucidation and characterization of 9H-carbazole-1-carbaldehyde are crucial for
its application. Below is a summary of its key spectroscopic and physicochemical properties.

Property Data Reference
Appearance Solid [4]

Melting Point 158 - 159 °C [4]

1H NMR Spectral data available [5]

13C NMR Spectral data available [31[4]

Mass Spectrometry (GC-MS) Spectral data available [3]

Infrared (IR) Spectroscopy Spectral data available [61[71[8]

Synthesis of 9H-carbazole-1-carbaldehyde

The introduction of a formyl group onto the carbazole ring can be effectively achieved through
electrophilic aromatic substitution reactions. The Vilsmeier-Haack reaction is a widely
employed method for the formylation of electron-rich aromatic compounds like carbazole.[9][10]
[11][12] While the 3- and 6-positions are generally more reactive, careful control of reaction
conditions can lead to substitution at the 1-position.

Experimental Protocol: Vilsmeier-Haack Formylation of
9H-Carbazole (General Procedure)

This protocol is a generalized procedure based on the Vilsmeier-Haack formylation of
carbazole derivatives and may require optimization for the specific synthesis of 9H-carbazole-
1-carbaldehyde.

Materials:
e 9H-Carbazole

¢ Phosphorus oxychloride (POCIs)
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e N,N-Dimethylformamide (DMF)

e Toluene (or other suitable anhydrous solvent)

e ICce

e Saturated sodium bicarbonate solution

» Dichloromethane (or other suitable extraction solvent)

¢ Anhydrous magnesium sulfate (MgSOQOa)

« Silica gel for column chromatography

o Petroleum ether/ethyl acetate mixture (as eluent)

Procedure:

e In a flame-dried, three-necked round-bottom flask equipped with a dropping funnel and a
nitrogen inlet, cool a solution of DMF in the chosen anhydrous solvent to O °C in an ice bath.

¢ Slowly add phosphorus oxychloride (POCI3) dropwise to the cooled DMF solution while
stirring. This in situ reaction forms the Vilsmeier reagent.[9][10]

e Prepare a solution of 9H-carbazole in the anhydrous solvent and add it dropwise to the
Vilsmeier reagent solution at 0 °C.

 After the addition is complete, allow the reaction mixture to warm to room temperature and
then heat to a temperature and for a duration that will require optimization (e.g., reflux for
several hours).

e Monitor the reaction progress using Thin Layer Chromatography (TLC).

e Once the reaction is complete, cool the mixture in an ice bath and carefully quench the
reaction by the slow addition of crushed ice, followed by a saturated solution of sodium
bicarbonate until the pH is neutral.

» Extract the aqueous layer with dichloromethane or another suitable organic solvent.
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» Combine the organic extracts, wash with brine, and dry over anhydrous magnesium sulfate.
e Remove the solvent under reduced pressure to obtain the crude product.

» Purify the crude product by flash column chromatography on silica gel using a petroleum
ether/ethyl acetate gradient to yield 9H-carbazole-1-carbaldehyde.[5]
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Synthesis workflow for 9H-carbazole-1-carbaldehyde via Vilsmeier-Haack reaction.
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Biological Activity and Potential Applications

Carbazole and its derivatives are a well-established class of heterocyclic compounds with a
broad spectrum of biological activities, including antimicrobial, antitumor, anti-inflammatory, and
neuroprotective properties.[13][14][15] The functionalization of the carbazole nucleus often
leads to enhanced or novel therapeutic activities.

While specific studies on the biological activity of 9H-carbazole-1-carbaldehyde are limited,
research on its isomers and other derivatives provides valuable insights into its potential. For
instance, a study on 9-ethyl-9H-carbazole-3-carbaldehyde demonstrated its antitumor function
in human melanoma cells through the reactivation of the p53 signaling pathway. This suggests
that carbazole aldehydes, in general, may possess anticancer properties.

The aldehyde group at the 1-position of 9H-carbazole-1-carbaldehyde serves as a versatile
chemical handle for the synthesis of a diverse library of derivatives. These derivatives can be
screened for various biological activities, opening avenues for the discovery of new therapeutic
agents.
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Potential signaling pathway based on a related carbazole aldehyde isomer.

Conclusion

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.echemcom.com/article_147133.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6332089/
https://www.researchgate.net/publication/273833737_Biological_Potential_of_Carbazole_Derivatives
https://www.benchchem.com/product/b1589853?utm_src=pdf-body
https://www.benchchem.com/product/b1589853?utm_src=pdf-body
https://www.benchchem.com/product/b1589853?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

9H-carbazole-1-carbaldehyde is a compound of significant interest to the scientific
community, particularly in the fields of drug discovery and materials science. Its well-defined
chemical properties and the reactivity of its aldehyde group make it an ideal scaffold for the
development of novel molecules with diverse applications. The synthetic routes, although
requiring optimization, are accessible through established chemical transformations. Further
investigation into the biological activities of 9H-carbazole-1-carbaldehyde and its derivatives
is warranted and holds the promise of uncovering new therapeutic leads. This guide serves as
a foundational resource for researchers embarking on the study and application of this versatile
carbazole derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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